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Compound Name: 5-(2-Oxopropyl)pyrrolidin-2-one

Cat. No.: B1422858 Get Quote

Introduction

5-(2-Oxopropyl)pyrrolidin-2-one is a bifunctional organic molecule that holds significant

promise as a versatile building block for the synthesis of a wide array of complex nitrogen-

containing compounds.[1][2] Its structure incorporates a lactam moiety, a common feature in

many biologically active compounds, and a ketone functional group that serves as a handle for

various carbon-carbon and carbon-nitrogen bond-forming reactions. This unique combination

allows for the construction of diverse molecular scaffolds, making it a valuable tool for

researchers in medicinal chemistry and drug development. While specific, detailed applications

of 5-(2-oxopropyl)pyrrolidin-2-one are not extensively documented in publicly available

literature, its functional group makeup allows for a number of predictable and useful synthetic

transformations.

Application Notes
The synthetic utility of 5-(2-oxopropyl)pyrrolidin-2-one stems from the reactivity of its ketone

carbonyl group and the potential for modification of the pyrrolidinone core. These application

notes outline potential synthetic pathways leveraging this reactivity.

Transformations of the Ketone Moiety
The ketone functionality is a versatile starting point for chain elongation, introduction of new

functional groups, and the formation of various heterocyclic systems.
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Olefinations: The ketone can be converted to an alkene via olefination reactions, most

notably the Wittig reaction. This allows for the introduction of a variety of substituents,

extending the carbon chain and enabling further functionalization of the newly formed double

bond. Stabilized ylides are expected to predominantly form (E)-alkenes, while non-stabilized

ylides typically favor the formation of (Z)-alkenes.[3][4][5][6]

Reductive Amination: The ketone can undergo reductive amination to form a new amine-

containing side chain. This reaction is a powerful tool for introducing nitrogen atoms and

building more complex amine scaffolds. A variety of primary and secondary amines can be

used, leading to a diverse range of products. Sodium triacetoxyborohydride is a mild and

commonly used reducing agent for this transformation.[7][8][9][10]

Aldol and Knoevenagel Condensations: The ketone can participate in base- or acid-

catalyzed aldol and Knoevenagel condensations. These reactions form new carbon-carbon

bonds and can lead to the synthesis of α,β-unsaturated carbonyl compounds or other

functionally rich structures.[11][12][13] The Knoevenagel condensation, in particular, is a

modification of the aldol condensation that involves a nucleophilic addition of an active

hydrogen compound to the carbonyl group, followed by a dehydration reaction.[11]

Modification of the Pyrrolidinone Core
While the ketone offers more straightforward synthetic handles, the pyrrolidinone ring itself can

be a target for modification, although this often requires more forcing conditions.

Lactam Scaffolding: The pyrrolidinone ring is a common scaffold in many pharmaceutical

compounds and can be a key pharmacophoric element.[14][15][16][17] Modifications at the

5-position, originating from the oxopropyl side chain, can be used to explore structure-activity

relationships in drug discovery programs.

Experimental Protocols
The following are general, representative protocols for key transformations of a ketone. These

should be considered as starting points for the optimization of reactions with 5-(2-
oxopropyl)pyrrolidin-2-one.

Wittig Olefination (General Protocol)
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This protocol describes a typical Wittig reaction to form an alkene from a ketone.

Reaction Scheme:

5-(2-Oxopropyl)pyrrolidin-2-one

+ Ph3P=CHR
(Wittig Reagent)

5-(2-Alkenyl)pyrrolidin-2-oneTHF, rt

5-(2-Oxopropyl)pyrrolidin-2-one

+ R1R2NH
(Amine)

5-(2-Aminopropyl)pyrrolidin-2-one derivative

NaBH(OAc)3, DCE, rt

5-(2-Oxopropyl)pyrrolidin-2-one

+ ArCHO
(Aromatic Aldehyde)

α,β-Unsaturated Ketone

NaOH or KOH, EtOH/H2O, rt

5-(2-Oxopropyl)pyrrolidin-2-one

+ CH2(CN)2
(Malononitrile)

Substituted Alkene

Piperidine or other base, EtOH, reflux
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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